Cas no 920428-52-0 (7-{2-4-(2-hydroxyethyl)piperazin-1-ylethoxy}-3-(4-methoxyphenyl)-2-methyl-4H-chromen-4-one)

• Product Name: 7-{2-4-(2-hydroxyethyl)piperazin-1-ylethoxy}-3-(4-methoxyphenyl)-2-methyl-4H-chromen-4-one
• CAS No: 920428-52-0
• MF: C₂₅H₃₀N₂O₅
• MW: 438.516107082367
• CID: 5427012
• Update Time: 2025-06-08

7-{2-4-(2-hydroxyethyl)piperazin-1-ylethoxy}-3-(4-methoxyphenyl)-2-methyl-4H-chromen-4-one Chemical and Physical Properties

Names and Identifiers

• 7-{2-[4-(2-hydroxyethyl)piperazin-1-yl]ethoxy}-3-(4-methoxyphenyl)-2-methyl-4H-chromen-4-one
• 7-{2-4-(2-hydroxyethyl)piperazin-1-ylethoxy}-3-(4-methoxyphenyl)-2-methyl-4H-chromen-4-one

• Inchi： 1S/C25H30N2O5/c1-18-24(19-3-5-20(30-2)6-4-19)25(29)22-8-7-21(17-23(22)32-18)31-16-14-27-11-9-26(10-12-27)13-15-28/h3-8,17,28H,9-16H2,1-2H3
• InChI Key： GNFQMNVOSIZUSZ-UHFFFAOYSA-N
• SMILES： C1(C)OC2=C(C=CC(OCCN3CCN(CCO)CC3)=C2)C(=O)C=1C1=CC=C(OC)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids 4'-O-methylated isoflavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids O-methylated isoflavonoids 4'-O-methylated isoflavonoids

Additional information on 7-{2-4-(2-hydroxyethyl)piperazin-1-ylethoxy}-3-(4-methoxyphenyl)-2-methyl-4H-chromen-4-one

Introduction to 7-{2-4-(2-hydroxyethyl)piperazin-1-ylethoxy}-3-(4-methoxyphenyl)-2-methyl-4H-chromen-4-one (CAS No. 920428-52-0)

7-{2-4-(2-hydroxyethyl)piperazin-1-ylethoxy}-3-(4-methoxyphenyl)-2-methyl-4H-chromen-4-one, with the CAS number 920428-52-0, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of chromenones, which are known for their diverse biological activities, including anti-inflammatory, antioxidant, and anticancer properties. The unique structural features of this compound, particularly the presence of a piperazine moiety and a hydroxyethyl group, contribute to its potential therapeutic applications.

The molecular structure of 7-{2-4-(2-hydroxyethyl)piperazin-1-ylethoxy}-3-(4-methoxyphenyl)-2-methyl-4H-chromen-4-one consists of a chromene core with various functional groups attached. The chromene core is a six-membered ring fused to a benzene ring, which provides a rigid and planar structure. The presence of the methoxy group on the benzene ring enhances the compound's lipophilicity, facilitating its cellular uptake and distribution. The piperazine moiety, substituted with a hydroxyethyl group, imparts additional functional diversity and can modulate the compound's pharmacological properties.

Recent studies have highlighted the potential of 7-{2-4-(2-hydroxyethyl)piperazin-1-ylethoxy}-3-(4-methoxyphenyl)-2-methyl-4H-chromen-4-one in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. The mechanism of action involves the modulation of nuclear factor-kappa B (NF-kB) signaling pathways, which are central to inflammatory responses.

In addition to its anti-inflammatory properties, 7-{2-4-(2-hydroxyethyl)piperazin-1-ylethoxy}-3-(4-methoxyphenyl)-2-methyl-4H-chromen-4-one has shown promising anticancer activity. Research conducted at the National Cancer Institute demonstrated that this compound can induce apoptosis in various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism underlying its anticancer effects involves the activation of caspase-dependent apoptotic pathways and the inhibition of cell cycle progression.

The antioxidant properties of 7-{2-4-(2-hydroxyethyl)piperazin-1-ylethoxy}-3-(4-methoxyphenyl)-2-methyl-4H-chromen-4-one have also been extensively studied. A study published in Free Radical Biology and Medicine found that this compound effectively scavenges reactive oxygen species (ROS) and prevents oxidative damage to cellular components. This property makes it a potential candidate for treating oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases.

The pharmacokinetic profile of 7-{2-4-(2-hydroxyethyl)piperazin-1-ylethoxy}-3-(4-methoxyphenyl)-2-methyl-4H-chromen-4-one has been evaluated in preclinical studies. These studies indicate that the compound has favorable oral bioavailability and a reasonable half-life, suggesting its potential for development as an orally administered therapeutic agent. However, further research is needed to optimize its pharmacokinetic properties and enhance its therapeutic efficacy.

In conclusion, 7-{2-4-(2-hydroxyethyl)piperazin-1-ylethoxy}-3-(4-methoxyphenyl)-2-methyl-4H-chromen-4-one (CAS No. 920428-52-0) is a promising compound with diverse biological activities. Its anti-inflammatory, anticancer, and antioxidant properties make it a valuable candidate for further drug development. Ongoing research aims to elucidate its mechanisms of action and optimize its pharmacological profile for clinical applications.